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Compound of Interest

Compound Name: Vilazodone carboxylic acid

Cat. No.: B113504

An In-depth Technical Guide to Vilazodone Carboxylic Acid (CAS 163521-19-5)

Introduction

Vilazodone carboxylic acid (CAS: 163521-19-5), also known as Vilazodone metabolite M10,
is a primary metabolic product of the antidepressant drug Vilazodone.[1][2] Vilazodone is a
selective serotonin reuptake inhibitor (SSRI) and a partial agonist of the 5-HT1A receptor, used
for the treatment of major depressive disorder.[3][4] Understanding the properties of its
metabolites is crucial for comprehensive pharmacological and toxicological profiling.
Vilazodone carboxylic acid is a major metabolite observed in urine and a minor metabolite in
plasma.[5][6] It also serves as a key intermediate in certain synthetic routes of Vilazodone.[2]
This document provides a detailed overview of the physicochemical properties, metabolic
pathway, and analytical methodologies related to Vilazodone carboxylic acid.

Physicochemical Properties

The fundamental chemical and physical properties of Vilazodone carboxylic acid are
summarized below. This data is essential for researchers working on its synthesis, purification,
and analytical detection.
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Property Value Reference(s)
CAS Number 163521-19-5 [21[7]
Molecular Formula C26H26N403 [21[81[9]
Molecular Weight 442.51 g/mol [21[5][81[9]

5-[4-[4-(5-Cyano-1H-indol-3-
IUPAC Name yl)butyl]-1-piperazinyl]-2- [8]

benzofurancarboxylic acid

Pale Yellow to Pale Beige

Appearance ol [2]
Melting Point 189-192 °C [2]
Boiling Point 717.9 £ 60.0 °C (Predicted) [2]
Density 1.37 £ 0.1 g/cm? (Predicted) [2]
pKa 15.98 + 0.30 (Predicted) [2]
Solubility DMSO (Slightly, Heated) [2]
Stability Hygroscopic [2]

Pharmacology and Metabolism

The pharmacological activity of Vilazodone is primarily attributed to the parent drug.[10]
Vilazodone undergoes extensive hepatic metabolism through two main routes: cytochrome
P450 (CYP) pathways and a non-CYP pathway, likely involving carboxylesterase.[11][12] The
CYP system, predominantly CYP3A4 with minor involvement of CYP2C19 and CYP2D6,
produces various hydroxylated and dealkylated metabolites.[10][13][14] The formation of
Vilazodone carboxylic acid (M10) is attributed to the non-CYP pathway, where the
carboxamide group of the parent Vilazodone is hydrolyzed. This metabolite is the most
abundant found in urine.[1]
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Metabolic pathways of Vilazodone.

Experimental Protocols
Identification of Metabolites by UHPLC/QTOF-MS

The identification and characterization of Vilazodone carboxylic acid and other metabolites in

biological matrices can be performed using high-resolution mass spectrometry. The following

protocol is based on methodologies described for Vilazodone metabolite analysis.[5]

1. Sample Preparation (Microsomes):

e Prepare an incubation mixture containing Vilazodone (10 uM), liver microsomes (e.g., rat or

human, 0.5 mg/mL), and a NADPH-generating system in a phosphate buffer (pH 7.4).

e |ncubate the mixture at 37°C for 60 minutes.

o Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

e Centrifuge the sample at 10,000 rpm for 10 minutes to precipitate proteins.

o Collect the supernatant for analysis.

2. Chromatographic Separation (UHPLC):
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Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 pum).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient Elution: Start with a low percentage of B, gradually increase to elute compounds of
increasing hydrophobicity, followed by a column wash and re-equilibration.

Flow Rate: 0.4 mL/min.
Injection Volume: 5 pL.
. Mass Spectrometry Detection (QTOF-MS):
lonization Mode: Electrospray lonization (ESI), positive mode.
Data Acquisition: Acquire data in full scan mode over a mass range of m/z 50-1000.

MS/MS Analysis: Perform targeted MS/MS experiments on potential metabolite masses
detected in the full scan. Use collision-induced dissociation (CID) to generate fragment ions.

Metabolite Identification: Identify Vilazodone carboxylic acid by its accurate mass (m/z for
[M+H]*) and compare its fragmentation pattern with that of the parent drug. The hydrolysis of
the amide to a carboxylic acid results in a predictable mass shift.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. accessdata.fda.gov [accessdata.fda.gov]

2. 5-[4-[4-(5-cyano-1H-indol-3-yl)butyl]-1-piperazinyl]-2-Benzofurancarboxylic acid | 163521-
19-5 [chemicalbook.com]

. Vilazodone | C26H27N502 | CID 6918314 - PubChem [pubchem.ncbi.nim.nih.gov]
. Vilazodone - Wikipedia [en.wikipedia.org]

. medchemexpress.com [medchemexpress.com]

. cenmed.com [cenmed.com]

. pharmaffiliates.com [pharmaffiliates.com]

. veeprho.com [veeprho.com]

© 00 N oo o A~ W

. pharmaffiliates.com [pharmaffiliates.com]

10. Vilazodone: A Brief Pharmacological and Clinical Review of the Novel Serotonin Partial
Agonist and Reuptake Inhibitor - PMC [pmc.ncbi.nim.nih.gov]

11. Vilazodone HCI (Viibryd): A Serotonin Partial Agonist and Reuptake Inhibitor For the
Treatment of Major Depressive Disorder - PMC [pmc.ncbi.nlm.nih.gov]

12. avancepsychiatry.com [avancepsychiatry.com]
13. psychopharmacologyinstitute.com [psychopharmacologyinstitute.com]
14. Vilazodone - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [CAS number 163521-19-5 Vilazodone carboxylic acid
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b113504#cas-number-163521-19-5-vilazodone-
carboxylic-acid-properties]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b113504?utm_src=pdf-custom-synthesis
https://www.accessdata.fda.gov/drugsatfda_docs/nda/2011/022567Orig1s000ClinPharmR.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72539677.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB72539677.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Vilazodone
https://en.wikipedia.org/wiki/Vilazodone
https://www.medchemexpress.com/vilazodone-carboxylic-acid.html
https://cenmed.com/vilazodone-carboxylic-acid-c09-1184-775/
https://www.pharmaffiliates.com/en/163521-19-5-vilazodone-carboxylic-acid-pa2223530.html
https://veeprho.com/impurities/163521-19-5-vilazodone-carboxylic-acid/
https://www.pharmaffiliates.com/en/parentapi/vilazodone-impurities
https://pmc.ncbi.nlm.nih.gov/articles/PMC3736894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3736894/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3278186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3278186/
https://www.avancepsychiatry.com/wp-content/uploads/2022/01/2013.-A-review-of-current-evidence-for-vilazodone-in-major-depressive-disorder.pdf
https://psychopharmacologyinstitute.com/publication/vilazodone-pharmacology-indications-dosing-guidelines-and-adverse-effects/
https://www.ncbi.nlm.nih.gov/books/NBK548223/
https://www.benchchem.com/product/b113504#cas-number-163521-19-5-vilazodone-carboxylic-acid-properties
https://www.benchchem.com/product/b113504#cas-number-163521-19-5-vilazodone-carboxylic-acid-properties
https://www.benchchem.com/product/b113504#cas-number-163521-19-5-vilazodone-carboxylic-acid-properties
https://www.benchchem.com/product/b113504#cas-number-163521-19-5-vilazodone-carboxylic-acid-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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